Cas no 898431-96-4 (N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzene-1-sulfonamide)

• Product Name: N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzene-1-sulfonamide
• CAS No: 898431-96-4
• MF: C₂₀H₂₆FN₃O₂S
• MW: 391.502747058868
• CID: 5483070
• Update Time: 2025-06-28

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-(4-fluorophenyl)-2-(4-methyl-1-piperazinyl)ethyl]-4-methyl-
• N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C20H26FN3O2S/c1-16-3-9-19(10-4-16)27(25,26)22-15-20(17-5-7-18(21)8-6-17)24-13-11-23(2)12-14-24/h3-10,20,22H,11-15H2,1-2H3
• InChI Key： VAJWCZOEATXPMX-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(F)C=C2)N2CCN(C)CC2)(=O)=O)=CC=C(C)C=C1

Additional information on N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzene-1-sulfonamide

N-2-(4-Fluorophenyl)-2-(4-Methylpiperazin-1-yl)Ethyl-4-Methylbenzene-1-Sulfonamide: A Comprehensive Overview

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzene-1-sulfonamide, also known by its CAS number 898431-96-4, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a sulfonamide group with a piperazine ring and a fluorophenyl moiety, making it a promising candidate for various therapeutic interventions.

The sulfonamide group, a key functional group in this compound, is known for its ability to enhance bioavailability and stability in biological systems. This feature makes it particularly suitable for drug delivery systems. Recent studies have highlighted the importance of sulfonamides in modulating enzyme activity and receptor binding, which are critical for therapeutic efficacy. The presence of the 4-fluorophenyl group introduces electronic effects that can influence the compound's pharmacokinetic properties, such as absorption and metabolism.

The piperazine ring in the molecule is another critical structural element. Piperazine derivatives are widely used in drug design due to their ability to form hydrogen bonds and interact with biological targets. The methyl substitution on the piperazine ring adds further complexity to the molecule, potentially enhancing its selectivity and potency. Recent research has demonstrated that such substitutions can significantly impact the compound's ability to bind to specific protein targets, making it a valuable tool in target-specific therapies.

The combination of these structural elements results in a compound with diverse potential applications. For instance, the compound has been investigated for its anti-inflammatory properties, which could make it a candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in cancer therapy.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound with greater accuracy. Using molecular docking studies, scientists have identified potential binding sites on target proteins, providing insights into the mechanism of action. These findings have been corroborated by in vitro experiments, which further validate the compound's therapeutic potential.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis pathway has been optimized to improve yield and purity, making it more feasible for large-scale production. Researchers have also explored alternative synthetic routes to reduce costs and environmental impact, aligning with green chemistry principles.

The pharmacokinetic profile of this compound has been extensively studied, revealing favorable properties such as moderate solubility and acceptable permeability. These characteristics are essential for ensuring effective drug delivery and systemic absorption. Furthermore, preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic concentrations, which is a positive indicator for its safety profile.

Despite its promising attributes, further research is required to fully understand the compound's mechanisms of action and optimize its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug.

In conclusion, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-4-methylbenzene-1-sulfonamide represents a compelling candidate for drug development due to its unique structure and diverse biological activities. With ongoing research and advancements in chemical synthesis and pharmacology, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.